Cas no 89693-96-9 (2-(6-methylpyridazin-3-yl)sulfanylacetic acid)

• Product Name: 2-(6-methylpyridazin-3-yl)sulfanylacetic acid
• CAS No: 89693-96-9
• MF: C₇H₈N₂O₂S
• MW: 184.215620040894
• CID: 5733001
• PubChem ID: 61311178
• Update Time: 2025-05-20

2-(6-methylpyridazin-3-yl)sulfanylacetic acid Chemical and Physical Properties

Names and Identifiers

• 89693-96-9
• 2-[(6-methylpyridazin-3-yl)sulfanyl]acetic acid
• F8882-4972
• AKOS010565184
• starbld0033917
• 2-((6-Methylpyridazin-3-yl)thio)acetic acid
• Acetic acid, 2-[(6-methyl-3-pyridazinyl)thio]-
• 2-(6-methylpyridazin-3-yl)sulfanylacetic acid

• Inchi： 1S/C7H8N2O2S/c1-5-2-3-6(9-8-5)12-4-7(10)11/h2-3H,4H2,1H3,(H,10,11)
• InChI Key： JWRJQMZJPBJXCQ-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=CC=C(C)N=N1

Computed Properties

• Exact Mass: 184.03064868g/mol
• Monoisotopic Mass: 184.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 88.4Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 426.4±35.0 °C(Predicted)
• pka: 3.18±0.10(Predicted)

Additional information on 2-(6-methylpyridazin-3-yl)sulfanylacetic acid

Introduction to 2-(6-methylpyridazin-3-yl)sulfanylacetic acid (CAS No. 89693-96-9)

2-(6-methylpyridazin-3-yl)sulfanylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 89693-96-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridazine class, characterized by a six-membered heterocyclic ring containing two nitrogen atoms. The presence of a methyl substituent at the 6-position and a sulfanylacetic acid moiety at the 3-position imparts unique chemical and biological properties, making it a valuable scaffold for drug discovery and development.

The structure of 2-(6-methylpyridazin-3-yl)sulfanylacetic acid features a sulfanyl group (-S-) linked to an acetic acid side chain, which can participate in various biochemical interactions. The pyridazine core is known for its versatility in medicinal chemistry, often serving as a pharmacophore in small-molecule drugs due to its ability to engage with biological targets such as enzymes and receptors. The specific arrangement of functional groups in this compound suggests potential applications in modulating biological pathways relevant to human health and disease.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridazine derivatives. Studies have demonstrated that modifications at the 3-position of the pyridazine ring can significantly influence the biological activity of these compounds. The sulfanylacetic acid moiety, in particular, may contribute to enhanced solubility and bioavailability, which are critical factors for drug efficacy. Furthermore, the methyl group at the 6-position could serve as a site for further derivatization, allowing for the creation of novel analogs with tailored properties.

Current research in this area has highlighted the role of 2-(6-methylpyridazin-3-yl)sulfanylacetic acid as a lead compound for developing treatments against various therapeutic targets. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory and metabolic disorders. The sulfanyl group's ability to form hydrogen bonds and interact with metal ions also makes it a promising feature for designing metal-binding agents, which could be relevant in therapeutic strategies targeting metalloproteinases or metalloenzymes.

The synthesis of 2-(6-methylpyridazin-3-yl)sulfanylacetic acid involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalization, have been employed to construct the desired molecular framework efficiently. These synthetic approaches not only highlight the compound's synthetic accessibility but also showcase the advancements in organic chemistry that enable the production of complex heterocyclic compounds.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 2-(6-methylpyridazin-3-yl)sulfanylacetic acid with potential biological targets. These studies have provided insights into how structural features such as the sulfanylacetic acid side chain contribute to ligand-receptor binding affinity. Additionally, virtual screening techniques have been utilized to identify novel derivatives with enhanced pharmacological properties, further underscoring the importance of computational tools in modern drug discovery.

The pharmacokinetic profile of 2-(6-methylpyridazin-3-yl)sulfanylacetic acid is another critical aspect that has been examined in preclinical studies. Investigations into its absorption, distribution, metabolism, and excretion (ADME) properties have revealed promising characteristics suitable for therapeutic applications. For example, preliminary data suggest that this compound exhibits reasonable oral bioavailability and moderate metabolic stability, indicating its potential for further development into an oral therapeutic agent.

In conclusion, 2-(6-methylpyridazin-3-yl)sulfanylacetic acid (CAS No. 89693-96-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with its observed biological activity and synthetic feasibility, make it an attractive candidate for further exploration. As research continues to uncover new therapeutic applications for pyridazine derivatives, compounds like this are poised to play a crucial role in addressing unmet medical needs.